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Compound of Interest

Compound Name: Caldiamide sodium

Cat. No.: B058181 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Caldiamide sodium, also known as NaCa DTPA-BMA, is a component of the MRI contrast

agent Gadodiamide. In the context of cell culture and in vitro studies, its primary characteristic

is its function as an extracellular calcium chelator. Due to its hydrophilic nature and molecular

size, Caldiamide sodium does not cross the cell membrane, making it a useful tool for

investigating the role of extracellular calcium in various cellular processes. By sequestering

extracellular Ca2+, it allows researchers to study the impact of reduced extracellular calcium

influx on intracellular calcium signaling pathways and downstream cellular functions.

Mechanism of Action

Caldiamide sodium acts by binding to free calcium ions (Ca2+) in the extracellular

environment. This chelation reduces the concentration of available extracellular Ca2+, thereby

diminishing the electrochemical gradient that drives calcium entry into the cell through various

calcium channels and transporters on the plasma membrane. Consequently, cellular processes

that are dependent on the influx of extracellular calcium can be inhibited or modulated. This

allows for the specific investigation of signaling pathways initiated by or dependent on

extracellular calcium, without directly affecting intracellular calcium stores.
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Quantitative Data Summary
Property Value

Molecular Formula C₁₆H₂₈CaN₅NaO₉

Molecular Weight 497.5 g/mol [1]

Appearance Solid powder

Solubility Soluble in DMSO.[1]

Storage Conditions

Short-term (days to weeks): 0 - 4°C, dry and

dark.[1] Long-term (months to years): -20°C, dry

and dark.[1]

Stock Solution Storage
Short-term (days to weeks): 0 - 4°C.[1] Long-

term (months): -20°C.[1]

Purity >98%

Experimental Protocols
Protocol 1: Preparation of a 10 mM Caldiamide Sodium
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Caldiamide sodium in

dimethyl sulfoxide (DMSO).

Materials:

Caldiamide sodium (solid powder)

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Procedure:

Determine the required mass: Calculate the mass of Caldiamide sodium needed to prepare

the desired volume of a 10 mM stock solution using the following formula: Mass (mg) =

Desired Volume (mL) x 10 mM x 497.5 g/mol / 1000 For example, to prepare 1 mL of a 10

mM stock solution, you would need 4.975 mg of Caldiamide sodium.

Weigh the Caldiamide sodium: Carefully weigh the calculated amount of Caldiamide
sodium powder using an analytical balance in a sterile environment (e.g., a laminar flow

hood).

Dissolve in DMSO: Add the weighed Caldiamide sodium to a sterile microcentrifuge tube.

Add the desired volume of anhydrous DMSO to the tube.

Ensure complete dissolution: Vortex the solution thoroughly until the Caldiamide sodium is

completely dissolved. Gentle warming may be applied if necessary, but avoid excessive

heat.

Sterilization (Optional but Recommended): Filter the stock solution through a 0.22 µm sterile

syringe filter into a new sterile tube to ensure sterility.

Storage: Store the 10 mM stock solution in aliquots at -20°C for long-term storage to avoid

repeated freeze-thaw cycles. For short-term use, the stock solution can be stored at 4°C for

a few weeks.[1]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol describes the dilution of the DMSO stock solution to prepare final working

concentrations for cell culture experiments. It is crucial to keep the final DMSO concentration in

the cell culture medium as low as possible (ideally below 0.5%, and not exceeding 1%) to avoid

solvent-induced cytotoxicity.

Materials:

10 mM Caldiamide sodium stock solution in DMSO
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Sterile, pre-warmed cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Sterile, calibrated pipettes

Procedure:

Determine the final working concentration: The optimal working concentration of Caldiamide
sodium will vary depending on the cell type and the specific experimental goals. It is

recommended to perform a dose-response experiment to determine the optimal

concentration for your assay. A starting range of 1-100 µM can be considered.

Calculate the required volume of stock solution: Use the following formula to calculate the

volume of the 10 mM stock solution needed to achieve the desired final concentration in your

cell culture medium: Volume of Stock (µL) = (Desired Final Concentration (µM) x Final

Volume of Medium (mL)) / 10

Prepare an intermediate dilution (if necessary): For very low final concentrations, it is

advisable to prepare an intermediate dilution of the stock solution in sterile cell culture

medium to ensure accurate pipetting.

Prepare the final working solution: Add the calculated volume of the Caldiamide sodium
stock solution (or intermediate dilution) to the pre-warmed cell culture medium.

Mix thoroughly: Gently mix the final working solution by pipetting up and down or by inverting

the tube to ensure a homogenous concentration.

Control Group: Prepare a vehicle control by adding the same volume of DMSO (without

Caldiamide sodium) to the cell culture medium. The final concentration of DMSO in the

control and treated wells should be identical.

Apply to cells: Remove the existing medium from your cell culture plates and replace it with

the prepared working solution of Caldiamide sodium or the vehicle control.
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Workflow for Preparing Caldiamide Sodium Solutions
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Caption: Workflow for the preparation of Caldiamide sodium stock and working solutions.
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Caldiamide Sodium's Effect on Intracellular Calcium Signaling
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Caption: Proposed mechanism of Caldiamide sodium's effect on intracellular calcium.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b058181?utm_src=pdf-body-img
https://www.benchchem.com/product/b058181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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